Cas no 58379-81-0 (1-Ethyl-1-tosylmethyl Isocyanide)

1-Ethyl-1-tosylmethyl isocyanide is a versatile isocyanide derivative widely used in organic synthesis, particularly in multicomponent reactions such as the Ugi and Passerini reactions. Its tosylmethyl group enhances reactivity and stability, making it a valuable building block for constructing complex heterocycles and peptidomimetics. The ethyl substituent further modulates its electronic properties, facilitating controlled reactivity in diverse synthetic pathways. This compound is particularly advantageous in medicinal chemistry for the efficient synthesis of pharmacophores and bioactive molecules. Its compatibility with various reaction conditions and functional groups underscores its utility in high-yield, selective transformations. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

1-Ethyl-1-tosylmethyl Isocyanide structure

58379-81-0 structure

Product Name:1-Ethyl-1-tosylmethyl Isocyanide

CAS No:58379-81-0

MF:C₁₁H₁₃NO₂S

MW:223.29142165184

MDL:MFCD05664016

CID:365931

PubChem ID:20467189

Update Time:2025-06-07

1-Ethyl-1-tosylmethyl Isocyanide Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-[(1-isocyanopropyl)sulfonyl]-4-methyl-
- 1-(1-isocyanopropylsulfonyl)-4-methylbenzene
- 1-[(1-isocyanopropyl)sulfonyl]-4-methylBenzene
- 1-ETHYL-1-TOSYLMETHYL ISOCYANIDE
- 1-(1-isocyano-propane-1-sulfonyl)-4-methyl-benzene
- 1-(4-methylbenzenesulfonyl)propyl isocyanide
- 1-(4-methylphenylsulfonyl)propylisocyanide
- Benzene,1-[(1-isocyanopropyl)sulfonyl]-4-methyl
- ethyl(tosyl)methyl isocyanide
- ethyl-TOSMIC
- FD6030
- 1-((1-ISOCYANOPROPYL)SULFONYL)-4-METHYLBENZENE
- A8266
- MFCD05664016
- EN300-195660
- 1-(1-isocyanopropanesulfonyl)-4-methylbenzene
- 1-(1-Isocyanopropane-1-sulfonyl)-4-methylbenzene
- HLITUPWOVBUZQH-UHFFFAOYSA-N
- AB22211
- AS-49271
- AKOS015916867
- SCHEMBL472526
- AMY21467
- 58379-81-0
- FT-0604123
- DTXSID10607544
- 1-Ethyl-1-tosylmethyl Isocyanide
- MDL： MFCD05664016
- Inchi： 1S/C11H13NO2S/c1-4-11(12-3)15(13,14)10-7-5-9(2)6-8-10/h5-8,11H,4H2,1-2H3
- InChI Key： HLITUPWOVBUZQH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(C(CC)[N+]#[C-])(=O)=O

Computed Properties

Exact Mass: 223.06700
Monoisotopic Mass: 223.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.9A^2
XLogP3: 2.2

Experimental Properties

PSA: 42.52000
LogP: 2.73560

1-Ethyl-1-tosylmethyl Isocyanide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A353024-1g	1-((1-Isocyanopropyl)sulfonyl)-4-methylbenzene	58379-81-0	98+%	1g	$169.0	2025-02-21
TRC	E940763-50mg	1-Ethyl-1-tosylmethyl Isocyanide	58379-81-0		50mg	$ 50.00	2022-06-02
TRC	E940763-100mg	1-Ethyl-1-tosylmethyl Isocyanide	58379-81-0		100mg	$ 70.00	2022-06-02
TRC	E940763-500mg	1-Ethyl-1-tosylmethyl Isocyanide	58379-81-0		500mg	$ 230.00	2022-06-02
abcr	AB450298-1 g	1-((1-Isocyanopropyl)sulfonyl)-4-methylbenzene; .	58379-81-0		1g	€290.90	2023-07-18
abcr	AB450298-5 g	1-((1-Isocyanopropyl)sulfonyl)-4-methylbenzene; .	58379-81-0		5g	€766.70	2023-07-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	49R0041-1g	1-Ethyl-1-tosylmethyl isocyanide	58379-81-0	96%	1g	1170.3CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	49R0041-5g	1-Ethyl-1-tosylmethyl isocyanide	58379-81-0	96%	5g	3638.1CNY	2021-05-08
eNovation Chemicals LLC	D968627-250mg	1-Ethyl-1-tosylmethyl isocyanide	58379-81-0	95%	250mg	$170	2024-07-28
eNovation Chemicals LLC	D968627-500mg	1-Ethyl-1-tosylmethyl isocyanide	58379-81-0	95%	500mg	$190	2024-07-28